Cas no 88122-81-0 (1,3-Dithiolane-4-methanol, 2-pentyl-, 3,5-dinitrobenzoate, trans-)

1,3-Dithiolane-4-methanol, 2-pentyl-, 3,5-dinitrobenzoate, trans- structure
88122-81-0 structure
Product Name:1,3-Dithiolane-4-methanol, 2-pentyl-, 3,5-dinitrobenzoate, trans-
CAS No:88122-81-0
MF:C16H22N2O7S2
MW:418.485082149506
CID:644314
PubChem ID:71410704
Update Time:2025-04-19

1,3-Dithiolane-4-methanol, 2-pentyl-, 3,5-dinitrobenzoate, trans- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dithiolane-4-methanol, 2-pentyl-, 3,5-dinitrobenzoate, trans-
    • 3,5-dinitrobenzoic acid,[(2R,4R)-2-pentyl-1,3-dithiolan-4-yl]methanol
    • 3,5-Dinitrobenzoic acid--[(2R,4R)-2-pentyl-1,3-dithiolan-4-yl]methanol (1/1)
    • DTXSID80830367
    • 88122-81-0
    • Inchi: 1S/C9H18OS2.C7H4N2O6/c1-2-3-4-5-9-11-7-8(6-10)12-9;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h8-10H,2-7H2,1H3;1-3H,(H,10,11)/t8-,9-;/m1./s1
    • InChI Key: SWJUHRPWYOPIIQ-VTLYIQCISA-N
    • SMILES: S1[C@H](CO)CS[C@H]1CCCCC.OC(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 418.08684339g/mol
  • Monoisotopic Mass: 418.08684339g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 390
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 200Ų
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